Cas no 112576-46-2 (Octane, 2-(or6)-ethoxy-2,6-dimethyl-)

• Product Name: Octane, 2-(or6)-ethoxy-2,6-dimethyl-
• CAS No: 112576-46-2
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 182129
• PubChem ID: 86129
• Update Time: 2025-04-19

Octane, 2-(or6)-ethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 2-(or6)-ethoxy-2,6-dimethyl-
• 2-ethoxy-2,6-dimethyloctane
• 112576-46-2
• Octane, 2-(or 6)-ethoxy-2,6-dimethyl-
• DTXSID40869552

• Inchi： 1S/C12H26O/c1-6-11(3)9-8-10-12(4,5)13-7-2/h11H,6-10H2,1-5H3
• InChI Key： KGVPDQAYYZRUIJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CCCC(C)CC

Computed Properties

• Exact Mass: 186.19848
• Monoisotopic Mass: 186.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.2

Experimental Properties

• Density: 0.798
• Boiling Point: 201.7°Cat760mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.422
• PSA: 9.23